![molecular formula C19H15NO4S B2913474 7-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide CAS No. 2034404-15-2](/img/structure/B2913474.png)
7-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide
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Overview
Description
The compound “7-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide” is a complex organic molecule that contains several functional groups, including a methoxy group, a carboxamide group, and aromatic rings such as benzofuran, furan, and thiophene .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, specific synthesis methods for this compound are not available in the literature .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzofuran, furan, and thiophene rings, along with the methoxy and carboxamide groups. The exact arrangement of these groups would determine the compound’s properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the various functional groups and aromatic rings. For example, the carboxamide group might be involved in acid-base reactions, while the aromatic rings might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the carboxamide group might increase its polarity, affecting its solubility in different solvents .Scientific Research Applications
Synthesis and Pharmacological Potential Benzofuran derivatives have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, and anticholinesterase agents, showcasing the versatility of these compounds in drug development. For example, studies have reported the synthesis of novel benzodifuran derivatives with significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties, highlighting their therapeutic potential (Abu‐Hashem et al., 2020). Furthermore, benzofuran hydroxamic acids have been synthesized as inhibitors of 5-lipoxygenase, an enzyme involved in the inflammatory process, demonstrating potent in vitro and in vivo activity (Ohemeng et al., 1994).
Neuroprotective and Antioxidant Effects Research has also focused on the neuroprotective and antioxidant effects of benzofuran-2-carboxamide derivatives. Compounds have been synthesized and shown to exhibit significant protection against excitotoxic neuronal damage and possess antioxidative properties, which are crucial for treating neurodegenerative diseases (Cho et al., 2015). This points towards the application of benzofuran derivatives in developing treatments for conditions such as Alzheimer's and Parkinson's diseases.
Antiprotozoal and Anticholinesterase Activities Benzofuran and its derivatives have also been explored for their antiprotozoal and anticholinesterase activities, showing promise in treating parasitic infections and diseases related to the cholinergic system (Ismail et al., 2004). The anticholinesterase activity, in particular, suggests potential applications in treating neurodegenerative disorders by inhibiting enzymes that break down acetylcholine, a neurotransmitter involved in memory and learning (Luo et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
7-methoxy-N-[(5-thiophen-2-ylfuran-2-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO4S/c1-22-15-5-2-4-12-10-16(24-18(12)15)19(21)20-11-13-7-8-14(23-13)17-6-3-9-25-17/h2-10H,11H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFFHETNGDSYCFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=CC=C(O3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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